4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine

• IUPAC Name: 4-(furan-2-ylmethylsulfanyl)-2-methyl-[1]benzofuro[3,2-d]pyrimidine
• InChI: InChI=1S/C16H12N2O2S/c1-10-17-14-12-6-2-3-7-13(12)20-15(14)16(18-10)21-9-11-5-4-8-19-11/h2-8H,9H2,1H3
• InChI Key: KECNRNRLAGCNOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC3=CC=CO3)OC4=CC=CC=C42
• Molecular Formula: C16H12N2O2S
• Molecular Weight: 296.3 g/mol

Description

4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields.

Scientific Research Applications

4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine has been studied for its potential applications in various scientific fields. It has been shown to have antitumor activity, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been investigated as a potential treatment for Alzheimer's disease, with studies showing its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

The mechanism of action of 4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes, such as acetylcholinesterase, or by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
Studies have shown that 4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to improve cognitive function in animal models of Alzheimer's disease by increasing the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine in lab experiments is its potential as a therapeutic agent for cancer and Alzheimer's disease. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the study of 4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine. One direction is to further investigate its mechanism of action in order to optimize its use as a therapeutic agent. Another direction is to investigate its potential applications in other scientific fields, such as neurology and immunology. Additionally, studies could be conducted to investigate the potential side effects of this compound and to develop methods for minimizing these side effects.

Synthesis Methods

The synthesis of 4-[(2-furylmethyl)thio]-2-methyl[1]benzofuro[3,2-d]pyrimidine involves the reaction of 2-methylbenzofuran-3-carboxylic acid with thionyl chloride to form the acid chloride. The acid chloride is then reacted with 2-mercapto-N-(2-furylmethyl)acetamide in the presence of a base to form the desired compound.